N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide

• IUPAC Name: N-(1-acetyl-2,3-dihydroindol-6-yl)propanamide
• InChI: InChI=1S/C13H16N2O2/c1-3-13(17)14-11-5-4-10-6-7-15(9(2)16)12(10)8-11/h4-5,8H,3,6-7H2,1-2H3,(H,14,17)
• InChI Key: WSGYZWPSRHLSRA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(CCN2C(=O)C)C=C1
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• CAS No.: 1058203-70-5

Description

“N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide” is a small molecule that has been studied as an antagonist of the neuropeptide Y Y2 receptor. It’s a tertiary amide with bulky N-groups. This compound belongs to the class of organic compounds known as N-acyl-alpha amino acids.

Chemical Reactions Analysis

“this compound” has been evaluated for its in vitro pharmacological properties. It has been found to inhibit the binding of peptide YY (PYY) to human Y2 receptor in KAN-Ts cells and to rat Y2 receptors in rat hippocampus.

Mechanism of Action

Target of Action

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide, also known as F5098-1044, is a novel compound that has been found to interact with the Neuropeptide Y Y2 receptor (Y2) . The Y2 receptor is a G protein-coupled receptor that plays a crucial role in various physiological processes, including food intake, anxiety, and circadian rhythms .

Mode of Action

F5098-1044 acts as an antagonist at the Y2 receptor . It inhibits the binding of peptide YY (PYY) to the human Y2 receptor in KAN-Ts cells and to rat Y2 receptors in rat hippocampus . The compound is highly selective for the Y2 receptor, showing more than 100-fold selectivity versus human Y1, Y4, and Y5 receptors .

Biochemical Pathways

The antagonistic action of F5098-1044 on the Y2 receptor affects several downstream signaling pathways. Specifically, it inhibits PYY-stimulated guanosine 5′-O-(3-[^35S]thio)triphosphate binding ([^35S]GTPγS) in KAN-Ts cells . This inhibition disrupts the normal signaling processes of the Y2 receptor, potentially leading to alterations in physiological responses such as food intake and anxiety .

Pharmacokinetics

After intraperitoneal administration in rats, f5098-1044 was found to penetrate into the brain and occupy y2 receptor binding sites as revealed by ex vivo receptor autoradiography . This suggests that the compound has good bioavailability and can cross the blood-brain barrier, which is crucial for its action on central Y2 receptors .

Result of Action

The antagonistic action of F5098-1044 on the Y2 receptor can lead to a variety of molecular and cellular effects. By inhibiting the normal signaling of the Y2 receptor, F5098-1044 may alter physiological processes regulated by this receptor, such as food intake and anxiety . .